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Compound of Interest

Compound Name: Diallyl hexahydrophthalate

Cat. No.: B075857

An In-Depth Technical Guide to Diallyl
Hexahydrophthalate

This technical guide provides a comprehensive overview of diallyl hexahydrophthalate,
including its nomenclature, physicochemical properties, and representative experimental
protocols for its synthesis and analysis. This document is intended for researchers, scientists,
and professionals in drug development and materials science who require detailed technical
information on this compound.

Synonyms and Alternative Names

Diallyl hexahydrophthalate is known by several names in the scientific and commercial
literature. A comprehensive list of its synonyms and identifiers is provided below:

IUPAC Name: bis(prop-2-enyl) cyclohexane-1,2-dicarboxylate[1][2]

CAS Number: 13846-31-6[1][2][3][4]

Alternative CAS Number: 7500-82-5[2]

EC Number: 237-580-1[1]

Common Synonyms:
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o Diallylhexahydrophthalat[3]

o Hexahydrophthalic acid diallyl ester

o 1,2-Cyclohexanedicarboxylic acid, di-2-propenyl ester[2]

o 1,2-Cyclohexanedicarboxylic acid, 1,2-di-2-propen-1-yl ester[2]
o diallyl cyclohexane-1,2-dicarboxylate[2]

o hexahidroftalato de dialilo[3]

Physicochemical Properties

The key physicochemical properties of diallyl hexahydrophthalate are summarized in the
table below for easy reference.

Property Value Reference
Molecular Formula C14H2004 [11[3]
Molecular Weight 252.31 g/mol [2]
Appearance Colorless liquid [3]

Boiling Point 330.6 °C at 760 mmHg [3]

Density 1.06 g/cm3 [3]

Flash Point 156.9 °C [3]
Refractive Index 1.479 [3]

Vapor Pressure 0.000165 mmHg at 25 °C [3]

LogP 2.8 [3]

Experimental Protocols

Detailed experimental methodologies are crucial for the synthesis and analysis of diallyl
hexahydrophthalate. The following sections provide representative protocols.
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This protocol describes a general method for the synthesis of diallyl hexahydrophthalate
through the Fischer esterification of hexahydrophthalic anhydride with allyl alcohol.

Materials:

Hexahydrophthalic anhydride

 Allyl alcohol

e p-Toluenesulfonic acid (catalyst)

o Toluene (for azeotropic removal of water)
» 5% Sodium bicarbonate solution

o Saturated sodium chloride solution (brine)
e Anhydrous magnesium sulfate

o Ethyl acetate

e Hexane

Equipment:

Round-bottom flask

o Dean-Stark apparatus

o Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

e Rotary evaporator
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o Glassware for extraction and filtration
e Vacuum distillation apparatus
Procedure:

» To a round-bottom flask equipped with a Dean-Stark apparatus, reflux condenser, and
magnetic stir bar, add hexahydrophthalic anhydride (1.0 eq), allyl alcohol (2.5 eq), and a
catalytic amount of p-toluenesulfonic acid (0.05 eq).

o Add toluene to the flask to facilitate the azeotropic removal of water.

» Heat the reaction mixture to reflux with vigorous stirring. The progress of the reaction can be
monitored by observing the collection of water in the Dean-Stark trap.

o Continue refluxing until the theoretical amount of water has been collected, indicating the
completion of the esterification.

» Allow the reaction mixture to cool to room temperature.

» Transfer the mixture to a separatory funnel and wash sequentially with 5% sodium
bicarbonate solution to neutralize the acid catalyst, followed by water, and finally with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

e The crude product can be purified by vacuum distillation to yield pure diallyl
hexahydrophthalate.

This protocol outlines a general method for the analysis of diallyl hexahydrophthalate using
GC-MS.

Instrumentation and Conditions:
e Gas Chromatograph: Agilent 8890 GC or equivalent

o Mass Spectrometer: Agilent 5977B MS or equivalent[5]
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e Column: DB-5ms, 30 m x 0.25 mm i.d., 0.25 pm film thickness[6]
e Carrier Gas: Helium at a constant flow rate of 1 mL/min[6]
« Injection Mode: Splitless
e Injector Temperature: 280 °C
e Oven Temperature Program:
o Initial temperature: 60 °C, hold for 2 minutes
o Ramp: 10 °C/min to 280 °C
o Hold at 280 °C for 5 minutes
e MS Transfer Line Temperature: 280 °C
¢ lon Source Temperature: 230 °C

« lonization Mode: Electron lonization (El) at 70 eV

Scan Range: m/z 40-550
Sample Preparation:

o Prepare a stock solution of diallyl hexahydrophthalate in a suitable solvent such as ethyl
acetate.

o Create a series of calibration standards by diluting the stock solution.
e Inject a small volume (e.g., 1 yL) of the sample or standard into the GC-MS system.

This protocol provides a general method for the analysis of diallyl hexahydrophthalate using
HPLC with UV detection.

Instrumentation and Conditions:
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e HPLC System: A standard HPLC system with a pump, autosampler, column oven, and UV
detector.

e Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 um particle size).

» Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 70:30 v/v).
e Flow Rate: 1.0 mL/min.

e Column Temperature: 30 °C.

o Detection: UV at 225 nm.

e Injection Volume: 10 pL.

Sample Preparation:

o Dissolve the diallyl hexahydrophthalate sample in the mobile phase.

« Filter the sample through a 0.45 um syringe filter before injection to remove any particulate
matter.

» Prepare a series of calibration standards in the mobile phase.

Potential Applications and Biological Activity

Diallyl hexahydrophthalate, as an allyl ester, is primarily used in the field of polymer
chemistry. It can act as a cross-linking agent and a monomer for the production of
thermosetting resins.[7] These resins are known for their excellent dimensional stability, heat
resistance, and electrical insulating properties.[7]

The biological activity of diallyl hexahydrophthalate has not been extensively studied.
However, related phthalate esters have been investigated for their toxicological profiles. Some
phthalates are known to be endocrine disruptors and may have adverse effects on living
organisms. For instance, studies on the related compound, diallyl phthalate, have shown that it
can induce oxidative stress in aquatic plants.[8] Further research is needed to fully characterize
the biological effects and potential metabolic pathways of diallyl hexahydrophthalate.
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Mandatory Visualizations

The following diagram illustrates the general workflow for the synthesis and purification of
diallyl hexahydrophthalate.

Caption: Synthesis and purification workflow for diallyl hexahydrophthalate.

This diagram outlines a typical analytical workflow for the quality control of synthesized diallyl
hexahydrophthalate.

Caption: Analytical workflow for quality control of diallyl hexahydrophthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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